Ethyl 4-chloroquinazoline-6-carboxylate
Overview
Description
Ethyl 4-chloroquinazoline-6-carboxylate, or ECQC, is a chemical compound composed of nitrogen, carbon, hydrogen, and chlorine atoms. It has a molecular formula of C9H7ClN2O2 and a molar mass of 212.60 g/mol. ECQC is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. It is also used in a variety of scientific research applications.
Scientific Research Applications
Antioxidant Properties
- Ethyl 1-(7-chloroquinolin-4-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, a derivative of Ethyl 4-chloroquinazoline-6-carboxylate, has been found to reduce lipid peroxidation levels induced by sodium nitroprusside in the liver of mice, indicating potential antioxidant activity (Saraiva et al., 2015).
Antibacterial Activity
- Ethyl 2-chloroquinoline-3-carboxylates have shown moderate antibacterial activity against Bacillus subtilis and Vibrio cholera (Krishnakumar et al., 2012).
- Ultrasound-promoted synthesis of 2-chloroquinolin-4-pyrimidine carboxylate derivatives, related to this compound, has revealed moderate antibacterial activity against various bacteria (Balaji et al., 2013).
Antimicrobial Agents
- Ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate and its derivatives have shown significant to moderate antimicrobial activity against different bacteria and fungi (Abdel-Mohsen, 2014).
Oral Antiallergy Activity
- Ethyl 3,4-dihydro-4-oxopyrimido[4,5-b]quinoline-2-carboxylate, another derivative, has been developed as a new prototype with oral antiallergy activity, showing potency in the rat passive cutaneous anaphylaxis test (Althuis et al., 1979).
Synthesis Techniques
- Various studies have focused on the synthesis techniques and the optimization of conditions for producing these compounds. For example, ethyl 7-chloro-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate has been synthesized under microwave-assistance using aluminium metal as a catalyst (Bao-an, 2012).
Synthesis of Novel Heterocyclic Compounds
- The synthesis of novel heterocyclic compounds, such as benzo[h]-1,6-naphthyridines and pyrazolo[4,3-c]quinolines, has been achieved using ethyl 4-aminoquinoline-3-carboxylates (Ghotekar et al., 2010).
Safety and Hazards
The compound is associated with several hazard statements, including H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Future Directions
While specific future directions for Ethyl 4-chloroquinazoline-6-carboxylate are not available in the retrieved data, quinazoline derivatives are a focus of ongoing research due to their wide range of biological activities . Future research may explore new synthesis methods, potential biological activities, and applications of this compound and related compounds.
properties
IUPAC Name |
ethyl 4-chloroquinazoline-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O2/c1-2-16-11(15)7-3-4-9-8(5-7)10(12)14-6-13-9/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKCJHRCXSXELJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40438601 |
Source
|
| Record name | Ethyl 4-chloroquinazoline-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40438601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
155960-94-4 |
Source
|
| Record name | Ethyl 4-chloro-6-quinazolinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=155960-94-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-chloroquinazoline-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40438601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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